Cas no 1795298-52-0 (8-(4-ethylbenzenesulfonyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane)

• Product Name: 8-(4-ethylbenzenesulfonyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane
• CAS No: 1795298-52-0
• MF: C₁₆H₂₃NO₂S₂
• MW: 325.489321947098
• CID: 5368872
• Update Time: 2025-07-09

8-(4-ethylbenzenesulfonyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 8-[(4-Ethylphenyl)sulfonyl]-3-(methylthio)-8-azabicyclo[3.2.1]octane
• 8-(4-ethylbenzenesulfonyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane

• Inchi： 1S/C16H23NO2S2/c1-3-12-4-8-16(9-5-12)21(18,19)17-13-6-7-14(17)11-15(10-13)20-2/h4-5,8-9,13-15H,3,6-7,10-11H2,1-2H3
• InChI Key： XGDNECLIMRDIDG-UHFFFAOYSA-N
• SMILES： C12N(S(C3=CC=C(CC)C=C3)(=O)=O)C(CC1)CC(SC)C2

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 468.1±55.0 °C(Predicted)
• pka: -5.33±0.40(Predicted)

Additional information on 8-(4-ethylbenzenesulfonyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane

Research Briefing on 8-(4-ethylbenzenesulfonyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane (CAS: 1795298-52-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 8-(4-ethylbenzenesulfonyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane (CAS: 1795298-52-0) as a promising scaffold for drug discovery. This compound, characterized by its bicyclic structure and sulfonyl functional groups, has garnered attention due to its potential applications in targeting various biological pathways. The following briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of 8-(4-ethylbenzenesulfonyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the sulfonylation and cyclization steps. The compound's structural complexity and functional group diversity make it a versatile intermediate for further derivatization, enabling the exploration of structure-activity relationships (SAR) in drug design.

In vitro and in vivo studies have demonstrated that this compound exhibits notable biological activity, particularly in modulating neurotransmitter systems. Preliminary data suggest its affinity for specific receptor subtypes, such as serotonin and dopamine receptors, which are implicated in neurological and psychiatric disorders. Researchers have also investigated its potential as an allosteric modulator, offering a novel mechanism of action compared to traditional orthosteric ligands. These findings underscore the compound's potential as a lead candidate for central nervous system (CNS) therapeutics.

Further pharmacological evaluations have revealed promising pharmacokinetic properties, including favorable blood-brain barrier (BBB) penetration and metabolic stability. These attributes are critical for CNS-targeted drugs and highlight the compound's translational potential. Additionally, computational modeling studies have provided insights into its binding modes and interactions with target proteins, facilitating the rational design of next-generation analogs with enhanced efficacy and selectivity.

Despite these advancements, challenges remain in optimizing the compound's safety profile and minimizing off-target effects. Ongoing research aims to address these issues through systematic medicinal chemistry approaches, including the introduction of bioisosteric replacements and prodrug strategies. Collaborative efforts between academia and industry are expected to accelerate the development of this compound and its derivatives, paving the way for clinical applications.

In conclusion, 8-(4-ethylbenzenesulfonyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane represents a compelling case study in the intersection of chemical biology and drug discovery. Its unique structural features, combined with its promising biological activity, position it as a valuable tool for exploring new therapeutic avenues. Future research will likely focus on expanding its applications beyond CNS disorders, potentially targeting other disease areas such as oncology and inflammation.